Cas no 1956389-92-6 (1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride)

• Product Name: 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride
• CAS No: 1956389-92-6
• MF: C₇H₁₂ClN₃
• MW: 173.643
• MDL: MFCD29042808
• CID: 4670684
• PubChem ID: 121230967
• Update Time: 2025-05-24

1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-pyrazol-4-yl)cyclopropanamine hydrochloride
• 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride
• 1956389-92-6
• SB34873
• SCHEMBL23462550
• CS-0340124
• 1-(1-Methyl-1H-pyrazol-4-yl)cyclopropanaminehydrochloride
• 1-(1-methylpyrazol-4-yl)cyclopropan-1-amine;hydrochloride
• MFCD29042808

• MDL： MFCD29042808
• Inchi： InChI=1S/C7H11N3.ClH/c1-10-5-6(4-9-10)7(8)2-3-7;/h4-5H,2-3,8H2,1H3;1H
• InChI Key： SNTKTCYDGPTLQG-UHFFFAOYSA-N
• SMILES： Cn1cc(cn1)C2(CC2)N.Cl

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride

1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride (CAS No. 1956389-92-6)

The compound 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride, with the CAS registry number 1956389-92-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropylamine moiety with a pyrazole ring, further substituted with a methyl group at the 4-position of the pyrazole ring. The hydrochloride salt form of this compound is particularly notable for its potential applications in drug discovery and development.

The synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, cyclization, and acid-base neutralization to form the hydrochloride salt. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, making it more accessible for large-scale production and research purposes.

One of the most promising aspects of this compound lies in its pharmacological profile. Studies have shown that 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride exhibits potent activity against various targets, including enzymes, receptors, and ion channels, which are implicated in a wide range of diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. For instance, recent research has highlighted its potential as a modulator of the NMDA receptor, a key player in neuronal signaling and synaptic plasticity.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology and as a building block in medicinal chemistry. Its cyclopropane ring introduces unique steric and electronic properties that can be exploited to design novel bioactive molecules with improved pharmacokinetic profiles. Furthermore, the pyrazole moiety is known for its versatility in forming hydrogen bonds and π-interactions, which are critical for molecular recognition and binding affinity.

The physical and chemical properties of 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular conformation, solubility behavior, and stability under various conditions. Such information is crucial for optimizing its formulation and delivery in pharmaceutical applications.

In terms of safety considerations, while this compound is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure occupational safety. This includes wearing appropriate personal protective equipment (PPE) when working with bulk quantities or during synthesis processes that involve reactive intermediates.

Looking ahead, the continued exploration of 1-(1-Methyl-1H-pyrazol-4-yl)-cyclopropylamine hydrochloride's biological activities and mechanistic insights will undoubtedly pave the way for innovative therapeutic strategies. Its structural versatility makes it an attractive candidate for further research into disease-specific pathways and personalized medicine approaches.